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Compound of Interest

Compound Name: L-(-)-Mannose-13C-1

Cat. No.: B12402712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the solubility and stability of L-(-)-Mannose-13C-1,

a stable isotope-labeled monosaccharide crucial for metabolic research and as an internal

standard in quantitative analyses. Given that the single ¹³C isotopic label at the C-1 position

does not significantly alter the physicochemical properties, this document leverages data from

its unlabeled counterpart, L-(-)-Mannose, to provide a comprehensive overview.

Core Properties of L-(-)-Mannose-13C-1
Property Value Source

Molecular Formula C₅¹³CH₁₂O₆ MedChemExpress[1]

Molecular Weight ~181.15 g/mol
MedChemExpress,

InvivoChem[1][2]

Appearance
White to off-white

powder/crystalline solid

ChemicalBook, InvivoChem[2]

[3]

Melting Point 129-131 °C Sigma-Aldrich

Section 1: Solubility Profile
L-(-)-Mannose-13C-1, like its unlabeled form, is a polar molecule, exhibiting high solubility in

aqueous solutions and limited solubility in non-polar organic solvents.
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Quantitative Solubility Data
The following table summarizes the solubility of L-Mannose in various solvents. This data

serves as a reliable proxy for L-(-)-Mannose-13C-1.

Solvent Concentration Temperature Notes Source

Water 100 mg/mL 20 °C

Clear, colorless

to very faintly

yellow solution.

Sigma-Aldrich

Water
2480 g/L (D-

Mannose)
17 °C Highly soluble. Fisher Scientific

Phosphate-

Buffered Saline

(PBS), pH 7.2

~10 mg/mL Not Specified For D-Mannose.
Cayman

Chemical

Dimethyl

Sulfoxide

(DMSO)

~20 mg/mL Not Specified For D-Mannose.
Cayman

Chemical

Dimethylformami

de (DMF)
~10 mg/mL Not Specified For D-Mannose.

Cayman

Chemical

80% Ethanol Soluble Not Specified

Used for

extraction of

monosaccharide

s.

95% Ethanol Insoluble Not Specified

Monosaccharide

s generally do

not dissolve in

high-

concentration

alcohol.

Experimental Protocol: Determining Aqueous Solubility
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This protocol outlines a standard method for quantitatively determining the solubility of L-(-)-
Mannose-13C-1 in an aqueous buffer.
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Preparation

Experiment

Analysis

Equilibrate buffer to 25°C

Add excess compound to buffer

Weigh L-(-)-Mannose-13C-1

Stir vigorously for 24h at 25°C

Allow solution to settle

Filter with 0.45 µm syringe filter

Prepare serial dilutions of supernatant

Analyze by HPLC-RID

Quantify against standard curve
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Preparation

Stress Conditions

Time-Point Analysis

Prepare stock solution (e.g., 1 mg/mL)

Aliquot into vials for each time point

Incubate at desired temp/pH

Take T=0 sample for baseline

Start
Incubation

Withdraw sample at intervals (e.g., 0, 2, 4, 8, 24h)

Immediately analyze by HPLC-RID

Calculate % remaining vs. T=0

L-Mannose-13C-1
(extracellular)

L-Mannose-13C-1
(intracellular)

Hexose
Transporters L-Mannose-13C-1-6-PHexokinase

L-Fructose-6-PPhosphomannose
Isomerase

Glycosylation
Pathways

Phosphomannomutase

Glycolysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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